Cas no 128979-26-0 (1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one)

• Product Name: 1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one
• CAS No: 128979-26-0
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD18829131
• CID: 1006955
• PubChem ID: 10725346
• Update Time: 2025-04-20

1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• ETHANONE,1-(1-METHYL-1H-1,2,3-TRIAZOL-4-YL)-
• 1-(1-methyltriazol-4-yl)ethanone
• Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)- (9CI)
• 1-(1-METHYL-1,2,3-TRIAZOL-4-YL)ETHANONE
• 128979-26-0
• DTXSID60443919
• Z1216849088
• 1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one
• AKOS022902706
• EN300-244546
• SCHEMBL3404701
• DS-019604
• 1-(1-methyl-1h-1,2,3-triazol-4-yl)ethanone
• Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)-

• MDL： MFCD18829131
• Inchi： 1S/C5H7N3O/c1-4(9)5-3-8(2)7-6-5/h3H,1-2H3
• InChI Key： CXWKYVZGMHELSR-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN(C)N=N1

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones